Cas no 1804797-53-2 (2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid)
2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid
-
- Inchi: 1S/C8H4F5NO4/c9-5(10)4-3(18-8(11,12)13)1-2(7(16)17)6(15)14-4/h1,5H,(H,14,15)(H,16,17)
- InChI Key: UOXAGWQOIKKWBR-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=C(C(=O)O)C(N1)=O)OC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 451
- XLogP3: 2
- Topological Polar Surface Area: 75.6
2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029092147-1g |
2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid |
1804797-53-2 | 97% | 1g |
$1,549.60 | 2022-04-01 |
2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid
2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804797-53-2): An Emerging Compound in Medicinal Chemistry
2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804797-53-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl, hydroxy, and trifluoromethoxy substituents, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.
The chemical structure of 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid is particularly noteworthy. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The hydroxy group adds polarity and potential hydrogen-bonding capabilities, while the trifluoromethoxy substituent enhances lipophilicity and metabolic stability. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.
Recent studies have highlighted the potential of 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and tissue damage.
In addition to its anti-inflammatory effects, 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This makes it a potential candidate for the development of novel anticancer agents.
The pharmacokinetic properties of 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid have also been extensively studied. Its lipophilic nature allows for good absorption and distribution within the body, while the presence of polar groups ensures sufficient solubility for effective delivery to target tissues. Moreover, preliminary data suggest that this compound has a favorable metabolic profile, with minimal toxicity observed in preclinical studies.
In terms of safety and toxicity, 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid has been evaluated in various in vitro and in vivo models. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further research is needed to fully understand its long-term safety profile and potential side effects.
The synthesis of 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid has been optimized using modern synthetic techniques to ensure high yields and purity. Key steps in the synthesis include the formation of the difluoromethylated pyridine core followed by functionalization with the hydroxy and trifluoromethoxy groups. These synthetic methods are scalable and can be adapted for large-scale production if required.
In conclusion, 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804797-53-2) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential, paving the way for new advancements in drug discovery and pharmaceutical sciences.
1804797-53-2 (2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)